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Compound of Interest

Compound Name: 4-Bromo-1,2-oxazol-3-ol

CAS No.: 31561-94-1

Cat. No.: B1521367

Get Quote

A Technical Guide for Scaffold Diversification[1]
Structural Dynamics & Physicochemical Profile
The 4-bromo-3-hydroxyisoxazole ring is not a static substrate; it is a dynamic "chameleon"

whose reactivity is governed by tautomeric equilibrium and acidity.[1] Understanding these

properties is the prerequisite for successful functionalization.

Tautomerism: The OH vs. NH Dichotomy
In solution, this scaffold exists in a rapid equilibrium between the 3-hydroxy (enol) form and the

isoxazol-3(2H)-one (keto) form.[1]

Dominant Species: In polar solvents (DMSO, MeOH) and the solid state, the 2H-oxo (NH)

tautomer often predominates due to the stabilization of the amide-like resonance.

Reactivity Consequence: The molecule is an ambident nucleophile.[1] Without specific

conditions, electrophiles may attack either the oxygen (O-alkylation) or the nitrogen (N-

alkylation), leading to inseparable mixtures.[1]
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Acidity ( ) & Bioisosterism
The 3-hydroxyisoxazole moiety is significantly more acidic than phenols, with a

typically in the range of 5.5 – 6.0.

Electronic Effect: The electron-withdrawing 4-bromo substituent further acidifies the 3-OH

group compared to the unsubstituted parent.[1]

Medicinal Relevance: At physiological pH (7.4), the ring is largely deprotonated (anionic).[1]

This mimics the carboxylate of Glutamate, making it a "privileged structure" for AMPA

receptor agonist design (e.g., AMPA, Bromohomoibotenic acid).

Strategic Functionalization: The C4-Bromine Handle
The bromine atom at position 4 is the primary vector for building molecular complexity via

Palladium-catalyzed cross-coupling.

The "Protect-First" Protocol for Suzuki-Miyaura
Coupling
While direct coupling of the free 3-hydroxy species is possible, it is often plagued by catalyst

poisoning (Pd coordination to the anionic oxygen/nitrogen). The most robust, self-validating

workflow involves a Protection

Coupling

Deprotection sequence.[1]

Recommended Workflow:

Protection: Mask the 3-OH as a Methoxymethyl (MOM) or Benzyl (Bn) ether.[1]

Coupling: Perform Suzuki coupling on the neutral species.

Deprotection: Reveal the bioactive 3-hydroxy group.[1]

Experimental Protocol: Suzuki Coupling of Protected Scaffold
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Substrate: 4-bromo-3-(benzyloxy)isoxazole[1]

Reagents: Aryl Boronic Acid (1.2 equiv),

(5 mol%),

(2.0 equiv).[1]

Solvent: Toluene : Ethanol : Water (4:1:1).[1]

Conditions:

Degas solvents thoroughly with Argon (3 cycles).[1]

Add reagents to a sealed vial.

Heat to 85°C for 4–12 hours.

Monitor via LCMS for consumption of bromide.[1]

Why this works: The biphasic system dissolves the inorganic base while the organic solvent

solubilizes the lipophilic protected isoxazole. The protection prevents formation of stable Pd-

isoxazolyl complexes that arrest the catalytic cycle.

Sonogashira Coupling
The 4-bromo handle also accommodates alkynyl groups.[1]

Constraint: Requires copper(I) iodide co-catalysis.

Warning: Isoxazoles can be sensitive to strong bases at high temperatures; use mild organic

bases like Diisopropylamine (DIPA) or Triethylamine (

) at moderate temperatures (50–60°C).[1]

Regioselective Alkylation: N vs. O
Controlling the site of alkylation is critical.[1] The "Hard and Soft Acids and Bases" (HSAB)

theory dictates the outcome.
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N-Alkylation (Thermodynamic/Soft Control)
Conditions: Basic conditions (NaH,

) in polar aprotic solvents (DMF, DMSO).

Mechanism: The deprotonated anion attacks soft alkyl halides (e.g., Alkyl Iodides, Benzyl

Bromides) primarily at the Nitrogen (N2) position.

Product: 2-substituted isoxazol-3(2H)-ones.[1]

O-Alkylation (Kinetic/Hard Control)[1]
Conditions: Silver salts (

or

) in non-polar solvents (Benzene, Toluene,

).[1]

Mechanism: Silver coordinates to the nitrogen, blocking it and forcing the electrophile to

attack the Oxygen. Alternatively, using "hard" electrophiles like Diazomethane or

Triethyloxonium tetrafluoroborate (

) favors O-alkylation.[1]

Product: 3-alkoxyisoxazoles.[1]
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Parameter N-Alkylation (Major) O-Alkylation (Major)

Reagent
Alkyl Halide (

)
Alkyl Halide / Diazomethane

Base/Additive
,

,
,

Solvent DMF, DMSO, Acetone
Toluene,

, Ether

Selectivity > 90% N-isomer > 80% O-isomer

Advanced Reactivity: Reductive Ring Cleavage
The N-O bond is the "weak link" of the isoxazole ring. Under reductive conditions, this bond

cleaves to reveal a

-amino enone or

-amino acid equivalent.[1] This is a powerful strategy to use the isoxazole as a "masked" 1,3-
dicarbonyl equivalent.[1]

Reagents:

, Raney Nickel, or

(Molybdenum Hexacarbonyl).[1]

Outcome: 4-bromo-3-hydroxyisoxazole

Cleavage

-bromo-

-amino acid derivatives (highly reactive synthetic intermediates).[1]
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Visualization of Reactivity Pathways
The following diagram maps the decision tree for functionalizing the 4-bromo-3-

hydroxyisoxazole core.
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Figure 1: Reactivity map illustrating the divergent synthetic pathways based on reagent

selection (Base vs. Silver) and catalytic strategy (Palladium vs. Reduction).[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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